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Compound of Interest

Compound Name: 2-Ethyl-3-methylpyrazine-d3

Cat. No.: B15138741 Get Quote

This technical guide provides comprehensive information on 2-Ethyl-3-methylpyrazine-d3, a

deuterated isotopologue of 2-Ethyl-3-methylpyrazine. This document is intended for

researchers, scientists, and professionals in drug development and analytical chemistry who

utilize stable isotope-labeled compounds as internal standards.

Core Compound Data
2-Ethyl-3-methylpyrazine is a naturally occurring compound found in various cooked foods,

contributing to their characteristic nutty and roasted aromas. Its deuterated form, 2-Ethyl-3-
methylpyrazine-d3, serves as a valuable internal standard for quantitative analysis by mass

spectrometry (GC-MS or LC-MS) and NMR. The incorporation of three deuterium atoms results

in a predictable mass shift, facilitating its distinction from the endogenous, non-labeled analyte.

A summary of the key quantitative data for both the non-deuterated and deuterated forms is

presented in the table below for easy comparison.

Property 2-Ethyl-3-methylpyrazine
2-Ethyl-3-methylpyrazine-
d3

Chemical Formula C₇H₁₀N₂[1][2][3][4][5] C₇H₇D₃N₂[6]

Molecular Weight 122.17 g/mol [2][3][5] 125.19 g/mol [6][7]

Monoisotopic Mass 122.0844 u 125.1033 u

CAS Number 15707-23-0 1335401-33-6[6][7]
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Experimental Applications and Protocols
Use as an Internal Standard in Mass Spectrometry

2-Ethyl-3-methylpyrazine-d3 is primarily employed as an internal standard in quantitative

analytical methods. The underlying principle of this application is isotopic dilution analysis. A

known quantity of the deuterated standard is added to a sample containing an unknown

quantity of the non-deuterated analyte. The ratio of the analyte to the internal standard is then

measured by mass spectrometry. Since the analyte and the internal standard exhibit nearly

identical chemical and physical properties, any sample loss during preparation and analysis

affects both compounds equally, leading to highly accurate and precise quantification.

A generalized experimental workflow for the use of 2-Ethyl-3-methylpyrazine-d3 as an

internal standard is depicted below.
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Figure 1: Generalized workflow for quantitative analysis using a deuterated internal standard.

Structural Relationship
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The structural difference between 2-Ethyl-3-methylpyrazine and its d3 isotopologue is the

substitution of three hydrogen atoms with deuterium atoms on the methyl group. This

substitution is key to its utility as an internal standard, as it increases the mass without

significantly altering the chemical properties.
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Figure 2: Structural relationship between 2-Ethyl-3-methylpyrazine and its d3 isotopologue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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